Cas no 1171789-95-9 (2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride)

• Product Name: 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride
• CAS No: 1171789-95-9
• MF: C₁₀H₁₀Cl₂F₃N₃
• MW: 300.107710361481
• CID: 5176878
• Update Time: 2025-05-26

2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride
• 2-imidazol-1-yl-5-(trifluoromethyl)aniline;dihydrochloride
• 2-(1H-imidazol-1-yl)-5-(trifluoromethyl)anilinedihydrochloride
• 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride

• Inchi： 1S/C10H8F3N3.2ClH/c11-10(12,13)7-1-2-9(8(14)5-7)16-4-3-15-6-16;;/h1-6H,14H2;2*1H
• InChI Key： PCUBEIYIOQRLBZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CC(=C(C=1)N)N1C=NC=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 43.8

Additional information on 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride

Recent Advances in the Study of 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline Dihydrochloride (CAS: 1171789-95-9)

2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride (CAS: 1171789-95-9) is a small-molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The compound's unique chemical structure, featuring an imidazole ring and a trifluoromethyl group, contributes to its diverse pharmacological properties. Recent synthetic methodologies have optimized the production of 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride, ensuring high yield and purity, which are critical for its use in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, confirming its structural integrity and stability under various conditions.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has shown promising activity as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its antimicrobial properties have been explored, with findings suggesting potential applications in combating resistant bacterial strains. The compound's mechanism of action is being elucidated through proteomic and genomic analyses, providing insights into its target specificity and off-target effects.

Recent preclinical trials have further validated the therapeutic potential of 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride. Animal models of disease have shown significant improvements in disease markers upon treatment with this compound, with minimal adverse effects reported. These findings underscore its potential as a lead candidate for further drug development. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent studies.

In conclusion, 2-(1H-Imidazol-1-yl)-5-(trifluoromethyl)aniline dihydrochloride (CAS: 1171789-95-9) represents a promising compound in the field of medicinal chemistry, with diverse therapeutic applications. Ongoing research is expected to further refine its pharmacological profile and explore its clinical potential. The integration of computational modeling and high-throughput screening techniques will likely accelerate the development of derivatives with enhanced efficacy and safety profiles.